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Compound of Interest

Compound Name: 3-Phenylnaphthalen-1-ol

Cat. No.: B2419528

An In-depth Technical Guide to the Physicochemical Properties of 3-Phenylnaphthalen-1-ol

Abstract: This technical guide provides a comprehensive overview of the core physicochemical properties of 3-Phenylnaphthalen-1-ol (CAS No: 300

for researchers, scientists, and professionals in drug development and materials science, this document synthesizes experimental data with theoretic

determination, explains the underlying factors that govern the compound's phase transitions, and explores its applications as a key chemical intermed

Introduction to 3-Phenylnaphthalen-1-ol
3-Phenylnaphthalen-1-ol is a polycyclic aromatic organic compound with the molecular formula C₁₆H₁₂O.[1][2] Its structure features a phenyl group 

combining a rigid naphthalene framework with a reactive hydroxyl group, makes it a valuable and versatile intermediate in various fields of chemical s

documented in mainstream literature, its derivatives are of significant interest. The phenylnaphthalene scaffold is recognized as a promising platform 

related compounds showing potential antimicrobial, anti-inflammatory, and anticancer properties.[4][5] Furthermore, it serves as a precursor in the syn

Emitting Diodes (OLEDs).[3][6] Accurate knowledge of its physical properties, such as melting and boiling points, is fundamental for its purification, ha

Core Physicochemical Properties
The physical state and phase transition temperatures of 3-Phenylnaphthalen-1-ol are critical parameters for its practical application in a laboratory o

molecular weight and the intermolecular forces at play, namely hydrogen bonding from the hydroxyl group and π-π stacking and van der Waals forces

Summary of Physical Data
The key physical constants for 3-Phenylnaphthalen-1-ol are summarized in the table below. It is important to note that while the melting point is an e

to the high temperature required, at which the compound may risk decomposition.

Property Value Source

CAS Number 30069-65-9 [1][6][7]

Molecular Formula C₁₆H₁₂O [1][2]

Molecular Weight 220.26 g/mol [1]

Melting Point 96-97.5 °C [7]

Boiling Point 417.4 ± 24.0 °C (Predicted) [7]

Density 1.176 ± 0.06 g/cm³ (Predicted) [7]

Appearance Solid [3]

Experimental Methodology: Melting Point Determination
The melting point is a robust indicator of a crystalline solid's purity. A sharp melting range (typically <1 °C) is characteristic of a pure substance, where

following protocol describes a self-validating system for the accurate determination of the melting point of 3-Phenylnaphthalen-1-ol using the capilla

Pre-analysis: Sample Purification via Recrystallization
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To ensure the measured melting point is accurate, the sample must be of high purity. Recrystallization is the gold-standard technique for purifying soli

will dissolve the compound sparingly at room temperature but readily at its boiling point. For 3-Phenylnaphthalen-1-ol, a mixed solvent system of ch

Step 1: Dissolution Step 2: Hot Filtration (Optional)
Step 3: Crystallization

Place impure
3-Phenylnaphthalen-1-ol

in flask

Add minimum amount of
hot chloroform to dissolve

Heat
Filter solution while hot

to remove insoluble impurities
If needed

Allow filtrate to cool slowly

If no hot filtration

Add hexane dropwise
(anti-solvent) to induce

crystallization

Click to download full resolution via product page

Caption: Workflow for the purification of 3-Phenylnaphthalen-1-ol by recrystallization.

Protocol for Capillary Melting Point Determination
Sample Preparation: Ensure the purified 3-Phenylnaphthalen-1-ol is completely dry. Grind a small amount into a fine powder. The fine texture is c

tube.

Capillary Loading: Tap the open end of a glass capillary tube into the powder. Invert the tube and gently tap it on a hard surface to pack the sample

Instrument Setup: Place the loaded capillary into the heating block of a calibrated melting point apparatus.

Rapid Heating (Initial Phase): Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting point (i.e., to about 75 °C

Slow Heating (Measurement Phase): Reduce the heating rate to 1-2 °C per minute. Slow, controlled heating is the most critical variable for an accu

sample, thermometer, and heating block.

Observation and Recording:

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the entire sample has completely melted into a clear liquid.

The melting point is reported as the range T₁ – T₂. For pure 3-Phenylnaphthalen-1-ol, this range should be narrow (e.g., 96-97.5 °C).[7]

System Validation: Periodically verify the apparatus's calibration using a certified melting point standard with a known, sharp melting point in a simil

Conclusion
The melting point of 3-Phenylnaphthalen-1-ol is experimentally determined to be in the range of 96-97.5 °C, while its boiling point is predicted to be 

essential for the effective purification, handling, and synthetic application of this compound. As a versatile intermediate, 3-Phenylnaphthalen-1-ol ser

electronic materials and as a promising scaffold for medicinal chemistry research. The rigorous and systematic determination of its physical constants

these critical research and development fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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